Ammonium nonadecafluorononanesulphonate

Specification

• CAS No.: 17202-41-4
• Molecular Formula: C9HF19O3S.H3N; C9H4F19NO3S
• Molecular Weight: 567.17 g/mol
• IUPAC Name: azanium;1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-nonadecafluorononane-1-sulfonate
• Standard InChI: InChI=1S/C9HF19O3S.H3N/c10-1(11,2(12,13)4(16,17)6(20,21)8(24,25)26)3(14,15)5(18,19)7(22,23)9(27,28)32(29,30)31;/h(H,29,30,31);1H3
• Standard InChI Key: CCLOSADEZDSARB-UHFFFAOYSA-N
• SMILES: C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(F)(F)S(=O)(=O)O)(F)F)(F)F)(F)F)(F)F.N
• Canonical SMILES: C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(F)(F)S(=O)(=O)[O-])(F)F)(F)F)(F)F)(F)F.[NH4+]

Introduction

Chemical Identity and Fundamental Properties

Ammonium nonadecafluorononanesulphonate (CAS 17202-41-4) is characterized by a fully fluorinated nine-carbon chain with a sulfonate group and an ammonium counterion. This compound belongs to the broader category of perfluorinated compounds that have gained scientific attention due to their environmental persistence.

The chemical has a defined molecular structure with the formula C9H4F19NO3S and a molecular weight of approximately 567.17 g/mol. Its chemical identity is further defined through various synonyms including "Perfluorononanesulfonic acid ammonium salt" and "1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-nonadecafluoro-1-nonanesulfonic acid ammonium salt".

Toxicological Profile and Hazard Classification

Ammonium nonadecafluorononanesulphonate presents a concerning hazard profile based on regulatory classifications. The compound has been assessed for various health effects and categorized according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification and Hazard Statements

The toxicological profile of Ammonium nonadecafluorononanesulphonate includes multiple significant hazard classifications that indicate serious health concerns:

Hazard Category	Classification
Acute Toxicity	Category 3 (Toxic if swallowed)
Carcinogenicity	Category 2 (Suspected of causing cancer)
Reproductive Toxicity	Category 1B (May damage the unborn child)
Lactation Effects	May cause harm to breast-fed children
Specific Target Organ Toxicity (Repeated Exposure)	Category 1

These classifications translate to specific GHS hazard statements that provide clear warnings about the compound's potential health effects:

• H301: Toxic if swallowed

• H351: Suspected of causing cancer

• H360D: May damage the unborn child

• H362: May cause harm to breast-fed children

• H372: Causes damage to organs through prolonged or repeated exposure

The presence of multiple Category 1 classifications indicates severe hazard potential, particularly concerning for reproductive toxicity and specific target organ toxicity through repeated exposure. These classifications suggest that chronic exposure even at low levels may pose significant health risks.

Environmental Fate and Behavior

The environmental characteristics of Ammonium nonadecafluorononanesulphonate align with those of other perfluorinated compounds, which are known for their extreme persistence in environmental media.

Environmental Persistence and Bioaccumulation

Ammonium nonadecafluorononanesulphonate has been identified with specific hazard traits related to environmental behavior:

• Environmental Persistence: The compound demonstrates exceptional resistance to environmental degradation processes

• Bioaccumulation: Evidence indicates the compound's ability to accumulate in biological tissues

These properties are characteristic of perfluorinated compounds, whose carbon-fluorine bonds create exceptional chemical stability. This stability results in resistance to typical environmental breakdown processes like biodegradation, photolysis, and hydrolysis. Consequently, once released into the environment, these compounds can persist for extended periods, potentially decades or longer.

Environmental Transport and Fate

Although specific environmental monitoring data for Ammonium nonadecafluorononanesulphonate is limited in the search results, its classification as a perfluorinated compound suggests several environmental concerns:

The compound likely exhibits environmental mobility through water systems due to its ionic nature. Perfluorinated compounds similar to Ammonium nonadecafluorononanesulphonate have been found to contaminate groundwater, surface water, and even remote environments like the Arctic, demonstrating their potential for long-range transport.

Fluorinated compounds can significantly impact plant systems by accumulating in foliage through atmospheric deposition or root absorption from contaminated soil. These exposures can lead to decreased plant growth and yield, with potential consequences for wildlife dependent on these plant resources and for agricultural production.

Regulatory Status and Risk Management

The regulatory landscape for Ammonium nonadecafluorononanesulphonate reflects growing international concern about perfluorinated compounds generally.

Risk Management Considerations

The hazard profile and environmental persistence of Ammonium nonadecafluorononanesulphonate suggest the need for comprehensive risk management approaches. The compound's classification under multiple serious hazard categories indicates that exposure minimization should be a priority in occupational settings where it may be used.

The Norwegian Pollution Control Authority has commissioned surveys to identify and quantify the consumption, uses, and occurrence of related perfluorinated compounds, indicating growing regulatory interest in understanding exposure pathways to inform potential restrictions.

Research Status and Knowledge Gaps

Current research on Ammonium nonadecafluorononanesulphonate appears limited, with significant knowledge gaps regarding its specific applications, environmental fate, and toxicokinetics.

Identified Knowledge Gaps

Based on the available search results, several important knowledge gaps can be identified:

• Precise physicochemical properties (melting point, boiling point, etc.)

• Specific commercial applications and production volumes

• Environmental monitoring data and environmental concentrations

• Detailed toxicological studies examining specific mechanisms of toxicity

• Biomonitoring data assessing human exposure levels

These gaps highlight the need for targeted research to better understand the risks associated with this compound and to inform evidence-based regulatory decisions.